![molecular formula C7H5NO5 B124874 3-Hydroxy-4-nitrobenzoic acid CAS No. 619-14-7](/img/structure/B124874.png)
3-Hydroxy-4-nitrobenzoic acid
Overview
Description
3-Hydroxy-4-nitrobenzoic acid is an organic compound with the molecular formula C7H5NO5 and a molecular weight of 183.12 . It is a compound that is capable of inhibiting chloroplast development in linseed and oat seedlings . It also exhibits inhibitory effects on Ras proteins, making them potentially useful compounds in treating cancer .
Synthesis Analysis
The synthesis of 3-hydroxybenzoic acid involves dissolving it in acetonitrile and adding ammonium cerium nitrate. The mixture is stirred at room temperature overnight. After the reaction, it is quenched with water, extracted with ethyl acetate, and the organics are combined. The product is then dried, concentrated under reduced pressure, and purified by column chromatography .Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula HOC6H3(NO2)CO2H . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
This compound is a biochemical reagent that can be used as a biological material or organic compound for life science-related research . It has been used as a starting material for different mechanistic approaches in drug discovery .Physical And Chemical Properties Analysis
This compound appears as a yellow to brownish powder . It has a melting point of 229-231 °C (lit.) .Scientific Research Applications
1. Metal Chelates and Thermodynamics
3-Hydroxy-4-nitrobenzoic acid has been utilized in the study of rare earth metal chelates. Research by Vyas and Mathur (2009) investigated the stability constants of these chelates in an aqueous medium, providing insight into the thermodynamic parameters that favor complex formation between metals and ligands. This research contributes significantly to the understanding of metal-ligand interactions in various conditions (Vyas & Mathur, 2009).
2. Crystal Structures and Physico-Chemical Properties
D'angelo et al. (2008) synthesized Zn(II) and Co(II) complexes of this compound and analyzed their crystal structures through X-ray crystallography. These studies are crucial for understanding the unique bonding features and physical properties of these compounds (D'angelo et al., 2008).
3. Inhibitor Design for Influenza Virus Neuraminidase
The molecule 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, a derivative of this compound, has been designed as an inhibitor for influenza virus neuraminidase. This research by Jedrzejas et al. (1995) highlights its potential in antiviral drug design and development (Jedrzejas et al., 1995).
4. Hydrogen Bonding in Organic Salts
Research by Chumakov et al. (2006) explored the hydrogen-bonding network in the organic salts of 4-nitrobenzoic acid, a related compound to this compound. Their findings on the ionic forms and supramolecular architecture provide a deeper understanding of the hydrogen bonding in these salts (Chumakov et al., 2006).
5. Photoluminescence and Gas Sensor Properties
Su et al. (2010) used p-nitrobenzoic acid, a structurally similar compound to this compound, in the synthesis of WO3 nanoplates with unique properties. This research offers insights into the applications of these materials in photoluminescence and as gas sensors (Su et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
3-Hydroxy-4-nitrobenzoic acid is known to inhibit the development of chloroplasts in linseed and oat seedlings . It also exhibits inhibitory effects on Ras proteins, which are involved in transmitting signals within cells .
Mode of Action
Its inhibitory effects on chloroplast development and ras proteins suggest that it may interfere with the normal functioning of these targets, leading to changes in cellular processes .
Result of Action
The molecular and cellular effects of this compound’s action are likely to be diverse, given its potential impact on multiple targets and pathways. For instance, inhibition of chloroplast development could affect photosynthesis and energy production in plants, while interference with Ras proteins could disrupt cell signaling processes .
Biochemical Analysis
Biochemical Properties
It is known to interact with various enzymes and proteins, particularly those involved in chloroplast development and Ras proteins
Cellular Effects
It has been shown to inhibit chloroplast development in certain plant cells
Molecular Mechanism
It is known to inhibit Ras proteins, which play a key role in cell growth and differentiation
Properties
IUPAC Name |
3-hydroxy-4-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO5/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,9H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLDLRRGZWIEEHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20210922 | |
Record name | 3-Hydroxy-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20210922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
619-14-7 | |
Record name | 3-Hydroxy-4-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=619-14-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Hydroxy-4-nitrobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000619147 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 619-14-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46823 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Hydroxy-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20210922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-hydroxy-4-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.620 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-HYDROXY-4-NITROBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SSB8FKU365 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 3-hydroxy-4-nitrobenzoic acid particularly useful in peptide analysis?
A1: this compound (3H4NBA) stands out as a matrix for Matrix-Assisted Laser Desorption/Ionization In-Source Decay (MALDI-ISD), a technique used for peptide sequencing. Unlike the commonly used matrix 1,5-diaminonaphthalene (1,5-DAN), which mainly generates c- and z-series ions, 3H4NBA promotes the formation of a- and d-series ions. This distinction is crucial for differentiating between leucine and isoleucine, often challenging with 1,5-DAN. [] Moreover, 3H4NBA exhibits higher sensitivity compared to other oxidizing matrices like 5-nitrosalicylic acid and 5-formyl salicylic acid, leading to improved sequence coverage. []
Q2: Can you elaborate on the mechanism by which 3H4NBA facilitates a- and d-series ion formation?
A2: While the exact mechanism requires further investigation, 3H4NBA's oxidizing nature is believed to play a key role. This property likely leads to specific bond cleavages within the peptide backbone during the MALDI process, resulting in the observed a- and d-series ions. []
Q3: How does the sensitivity of 3H4NBA compare to other matrices in MALDI-ISD?
A3: Studies comparing 3H4NBA to 1,5-DAN found that while the sensitivity for a-series ions using 3H4NBA was slightly lower than that of c-series ions using 1,5-DAN, it surpassed the sensitivity achieved with other oxidizing matrices. [] This highlights its advantage in generating a- and d-series ions with relatively high sensitivity.
Q4: Beyond peptide analysis, what other applications has 3H4NBA found in research?
A4: 3H4NBA has proven valuable in the selective detection of peptides labeled with 2-nitrobenzenesulfenyl (NBS), a technique used for quantitative proteome analysis. [] In this context, 3H4NBA surpasses the performance of 2,5-dihydroxybenzoic acid (DHB) as a matrix, enabling the selective ionization and detection of NBS-labeled peptides even in complex mixtures. []
Q5: Are there specific structural features of 3H4NBA that contribute to its unique properties?
A5: The presence of both a nitro group and a hydroxyl group on the benzene ring likely contributes to its oxidizing properties and its ability to interact with peptides in a distinct manner. [, ] Further research into structure-activity relationships could elucidate the specific roles of these functional groups.
Q6: Have any studies investigated the metal complexation behavior of 3H4NBA?
A6: Yes, research has shown that 3H4NBA can form complexes with metal ions such as Cobalt (II) and Nickel (II). [] These complexes have been characterized structurally, revealing insights into the coordination chemistry of 3H4NBA and its potential for forming materials with specific properties. []
Q7: Has 3H4NBA been explored for the development of new compounds with biological activity?
A7: Yes, derivatives of 3H4NBA, specifically alkyl-3-hydroxy-4-nitrobenzoates, have been synthesized and their biological activity evaluated. [] Some of these compounds have shown promising insecticidal and fungicidal activities, suggesting potential applications in agriculture. []
Q8: Are there any known environmental concerns related to 3H4NBA?
A8: While the provided research does not explicitly address the environmental impact of 3H4NBA, responsible waste management practices are crucial for any chemical substance to minimize potential risks. Further research into the compound's environmental fate and potential ecotoxicological effects is recommended.
Q9: What analytical techniques are commonly employed to characterize and quantify 3H4NBA?
A9: Common techniques for characterization include Infrared (IR) and Nuclear Magnetic Resonance (1H NMR) spectroscopy, High-Resolution Mass Spectrometry (HRMS), and elemental analysis. [] These methods provide information about the compound's structure, purity, and molecular weight.
Q10: Does the synthesis of 3H4NBA involve any specific challenges or considerations?
A10: The synthesis of 2, 2′-Bis(tetradecyloxy)-4,4′-azodibenzoic acid, which uses this compound as a starting material, has been reported. [] This synthesis highlights the versatility of 3H4NBA as a building block for more complex molecules, but specific challenges or considerations would depend on the desired final product and synthetic route.
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